Octaphene

• Molecular Formula: C34H20
• Molecular Weight: 428.5 g/mol
• IUPAC Name: octacyclo[16.16.0.02,15.04,13.06,11.020,33.022,31.024,29]tetratriaconta-1(34),2,4,6,8,10,12,14,16,18,20,22,24,26,28,30,32-heptadecaene
• InChI: InChI=1S/C34H20/c1-2-7-23-13-29-18-32-20-34-26(16-30(32)17-28(29)12-22(23)6-1)10-9-25-15-27-11-21-5-3-4-8-24(21)14-31(27)19-33(25)34/h1-20H
• InChI Key: WTFQBTLMPISHTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C=C4C(=CC3=CC2=C1)C=CC5=CC6=CC7=CC8=CC=CC=C8C=C7C=C6C=C54

Description

Octaphene is a chemical compound indexed in the Chemical Abstracts Service (CAS) nomenclature system under specific IUPAC naming conventions . While detailed structural and functional data on Octaphene remain scarce in publicly accessible literature, its nomenclature suggests a polycyclic or bicyclic hydrocarbon framework. The prefix "octa-" implies the presence of eight structural units, such as carbon atoms or fused rings, while the suffix "-phene" aligns with aromatic or polyaromatic hydrocarbons like phenanthrene or biphenyl .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues

Octaphene’s structural analogues can be inferred from its naming and broader hydrocarbon classifications:

Compound	Molecular Formula	Structure	Key Properties	Applications
Octaphene	Presumed C₈H₁₀	Hypothetical fused bicyclic system	Limited data; inferred stability from analogous hydrocarbons.	Potential intermediate in organic synthesis .
Decalin	C₁₀H₁₈	Bicyclic (decahydronaphthalene)	Boiling point: 189–191°C; high stability due to chair-chair conformation.	Solvent, lubricant additive .
Phenanthrene	C₁₄H₁₀	Three fused benzene rings	Melting point: 100°C; fluorescent, aromatic.	Dyes, pharmaceuticals .
Cyclooctane	C₈H₁₆	Eight-membered ring	Boiling point: 149°C; strain energy due to non-planar conformation.	Model compound for conformational studies .

Key Observations:

Ring Strain and Stability: Cyclooctane exhibits significant strain due to its non-planar "crown" conformation, whereas Octaphene’s hypothetical fused-ring structure may reduce strain, enhancing thermal stability compared to monocyclic counterparts .

Functional Analogues

Compounds sharing functional similarities with Octaphene include:

Compound	Functional Class	Key Differences from Octaphene
DOPO (9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-oxide)	Organophosphorus flame retardant	Contains phosphorus and oxygen; Octaphene lacks heteroatoms .
Ethoxylated Octylphenol	Surfactant	Linear alkyl chain with ethoxy groups; Octaphene is likely non-polar .

Research Findings:

• DOPO’s flame-retardant efficacy stems from phosphorus-mediated radical quenching, a mechanism unavailable to hydrocarbon-based Octaphene .
• Ethoxylated Octylphenol’s surfactant properties rely on amphiphilic structure, contrasting with Octaphene’s inferred hydrophobicity .